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Compound of Interest

Compound Name: Ethyl diethoxyphosphinylformate
CAS No.: 1474-78-8
Cat. No.: B124854

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl diethoxyphosphinylformate, a key organophosphonate compound, holds significant
relevance in the pharmaceutical landscape, primarily as a critical process impurity in the
synthesis of the antiviral drug Foscarnet.[1][2] Understanding its chemical identity, synthesis,
reactivity, and analytical characterization is paramount for professionals engaged in drug
development, quality control, and regulatory compliance. This guide provides a comprehensive
technical overview of Ethyl diethoxyphosphinylformate, offering insights into its molecular
characteristics, formation pathways, and the methodologies for its precise detection and
quantification.

Chemical Identity and Physicochemical Properties

A thorough understanding of a molecule begins with its fundamental identifiers and physical
characteristics.
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CAS Number and Synonyms

The Chemical Abstracts Service (CAS) has assigned the number 1474-78-8 to Ethyl
diethoxyphosphinylformate.[1][2][3] Due to its chemical structure and common applications,
it is also known by a variety of synonyms, which are crucial to recognize when reviewing
literature and sourcing materials.

Common Synonyms:

Diethyl (Ethoxycarbonyl)phosphonate[1]

 Triethyl phosphonoformate[2][4]

» Foscarnet Related Compound D[1]

e Phosphonoformic Acid Triethyl Ester[1]

o Diethyl carbethoxyphosphonate[2]

o Ethyl Diethylphosphonoformate[1]

« NSC 108684[1]

Triethyl Carboxyphosphonate[1]

Physicochemical Data

A summary of the key physicochemical properties of Ethyl diethoxyphosphinylformate is
presented in the table below. This data is essential for its handling, purification, and analytical
method development.
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Property Value Source
Molecular Formula C7H150sP [11[3]
Molecular Weight 210.16 g/mol [2][3]
Appearance Clear, c.olo.rless to slightly 2]
yellow liquid

Boiling Point 135 °C at 12 mmHg [1112]
Density 1.11 g/mL at 25 °C [1][2]
Refractive Index (n2°/D) 1.423 [2]

N Slightly soluble in chloroform
Solubility [11[2]
and methanol

Stability Moisture sensitive [2]

Synthesis and Mechanism of Formation

The deliberate synthesis of Ethyl diethoxyphosphinylformate and its inadvertent formation
as a byproduct in other reactions are governed by fundamental principles of organophosphorus
chemistry.

Synthesis via the Michaelis-Arbuzov Reaction

The primary route for the synthesis of phosphonates such as Ethyl
diethoxyphosphinylformate is the Michaelis-Arbuzov reaction.[5][6] This reaction involves the
nucleophilic attack of a trialkyl phosphite on an alkyl halide or, in this case, an acyl halide.

The synthesis of Ethyl diethoxyphosphinylformate is achieved through the reaction of triethyl
phosphite with ethyl chloroformate. The lone pair of electrons on the phosphorus atom of
triethyl phosphite attacks the electrophilic carbonyl carbon of ethyl chloroformate. This is
followed by the expulsion of a chloride ion and subsequent dealkylation of the resulting
phosphonium salt by the chloride ion to yield the final product and ethyl chloride as a
byproduct.
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Triethyl phosphite
Michaelis-Arbuzov

>® Reaction P Ethyl diethoxyphosphinylformate 4@-’ Ethyl chloride
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Caption: Synthesis of Ethyl diethoxyphosphinylformate via the Michaelis-Arbuzov reaction.
Experimental Protocol: Synthesis of Ethyl diethoxyphosphinylformate

» Materials: Triethyl phosphite, Ethyl chloroformate, dry reaction vessel, stirring apparatus,
condenser, heating mantle.

e Procedure:

o To adry, inert atmosphere (e.g., nitrogen or argon) reaction vessel equipped with a stirrer,
condenser, and dropping funnel, add triethyl phosphite.

o Cool the reaction vessel in an ice bath.

o Slowly add ethyl chloroformate dropwise to the stirred triethyl phosphite, maintaining the
temperature below 10 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat under reflux for 2-3 hours to ensure the completion of the reaction.

o The progress of the reaction can be monitored by observing the cessation of ethyl chloride
evolution.

o After cooling, the crude product can be purified by vacuum distillation to yield pure Ethyl
diethoxyphosphinylformate.

Formation as an Impurity in Foscarnet Synthesis
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Foscarnet (trisodium phosphonoformate) is a crucial antiviral medication.[7] Ethyl
diethoxyphosphinylformate is a known impurity in the synthesis of Foscarnet.[1][2] Its
formation can occur when residual triethyl phosphite, a common starting material or
intermediate in organophosphorus synthesis, reacts with reagents used in the subsequent
steps of Foscarnet production, particularly those that can act as a source of an ethoxycarbonyl
group under the reaction conditions. The exact mechanism will depend on the specific synthetic
route to Foscarnet, but a plausible pathway involves the reaction of triethyl phosphite with a
source of an activated carboxylic acid derivative.

Chemical Reactivity: The Horner-Wadsworth-
Emmons Reaction

As a phosphonate, Ethyl diethoxyphosphinylformate can participate in the Horner-
Wadsworth-Emmons (HWE) reaction. This olefination reaction is a cornerstone of organic
synthesis, allowing for the stereoselective formation of alkenes. The HWE reaction involves the
deprotonation of the phosphonate at the a-carbon to form a stabilized carbanion, which then
reacts with an aldehyde or ketone.

| Ethyl diethoxyphosphinylformate Deprotonation

Stabilized Carbanion

Nucleophilic Attack E-Alkene

Elimination

Base (e.g., NaH) Oxaphosphetane Intermediate

Aldehyde or Ketone Phosphate Byproduct

Click to download full resolution via product page
Caption: The Horner-Wadsworth-Emmons reaction pathway.

While Ethyl diethoxyphosphinylformate is primarily discussed as an impurity, its potential
utility in HWE reactions for the synthesis of a,3-unsaturated esters should not be overlooked by
synthetic chemists.
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Analytical Characterization

The accurate detection and quantification of Ethyl diethoxyphosphinylformate, especially as
an impurity in active pharmaceutical ingredients (APIs) like Foscarnet, is critical for ensuring
drug safety and efficacy. High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography-Mass Spectrometry (GC-MS) are the primary analytical techniques employed
for this purpose.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a robust method for the analysis of Foscarnet and its impurities. A
validated HPLC method can effectively separate Ethyl diethoxyphosphinylformate from the
highly polar Foscarnet and other related substances.

lllustrative HPLC Protocol for Impurity Profiling of Foscarnet:

Column: ODS C18 (e.g., 4.6 x 150mm, 5um).[8]

» Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer at
pH 4.0) and acetonitrile.[8] A typical starting point could be a 40:60 (v/v) ratio of buffer to
acetonitrile.[8]

e Flow Rate: 1.0 - 1.2 mL/min.

o Detection: UV at 225 nm.[8]

e Sample Preparation:

o Accurately weigh the Foscarnet sample.

o Dissolve the sample in the mobile phase or a suitable diluent. For Foscarnet sodium, initial
wetting with glacial acetic acid followed by dissolution in the mobile phase can improve
stability and dissolution time.

o Filter the sample through a 0.45 pm syringe filter before injection.

» Validation: The method should be validated according to ICH guidelines for linearity,
accuracy, precision, specificity, and robustness.
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Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and specificity for the analysis of volatile and semi-volatile
compounds like Ethyl diethoxyphosphinylformate. It is particularly useful for confirming the
identity of impurities and for their quantification at trace levels.

lllustrative GC-MS Protocol for the Determination of Ethyl diethoxyphosphinylformate:

e Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-
methylpolysiloxane column (e.g., HP-5, 30 m x 0.32 mm, 0.25 pum film thickness).

o Carrier Gas: Helium at a constant flow rate of approximately 1.2 mL/min.
« Injector: Splitless mode at a temperature of 220-250 °C.
e Oven Temperature Program:
o Initial temperature of 70 °C, hold for 2 minutes.
o Ramp at 15 °C/min to 200 °C.
o Ramp at 10 °C/min to 280 °C, hold for 5 minutes.
e Mass Spectrometer:
o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Full scan for identification and Selected lon Monitoring (SIM) for
guantification to enhance sensitivity.

e Sample Preparation:
o Dissolve the sample in a suitable organic solvent (e.g., ethyl acetate, hexane).

o If the API (Foscarnet) is not soluble, a liquid-liquid extraction or solid-phase extraction
(SPE) may be necessary to isolate the impurity.

o Derivatization is generally not required for this compound.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b124854/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-diethoxyphosphinylformate
https://www.benchchem.com/product/b124854/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-diethoxyphosphinylformate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Foscarnet APl Sample

:

Sample Preparation
(Dissolution/Extraction)

HPLC Analysis GC-MS Analysis

Quantification Identification

Click to download full resolution via product page

Caption: General analytical workflow for the characterization of Ethyl
diethoxyphosphinylformate.

Spectroscopic Data

Spectroscopic data is indispensable for the unambiguous identification of Ethyl
diethoxyphosphinylformate. While a comprehensive public database of its spectra is not
readily available, the expected spectral features can be inferred from its structure.
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Spectroscopic Technique Expected Features

Signals corresponding to the three distinct ethyl
groups (-OCH2CHs). The methylene protons
OCH:2) will appear as quartets, and the methyl
14 NMR ( 2) pp . q | y
protons (-CHs) will appear as triplets. The
chemical shifts will be influenced by the

adjacent oxygen and phosphorus atoms.

Resonances for the seven carbon atoms. The

carbonyl carbon will be the most downfield
13C NMR _

signal. The methylene and methyl carbons of

the three ethyl groups will show distinct signals.

A single resonance in the phosphonate region of
3P NMR the spectrum. The chemical shift will be

characteristic of a phosphonate ester.

Strong absorption bands for the P=0 and C=0
Infrared (IR) Spectroscopy stretching vibrations. C-O and P-O stretching

bands will also be prominent.

The molecular ion peak (M+) at m/z 210 should

be observable. Common fragmentation patterns
Mass Spectrometry (EI) for esters and phosphonates would be

expected, including the loss of ethoxy groups (-

OC:2Hs) and the ethyl group from the ester.

Conclusion

Ethyl diethoxyphosphinylformate, with CAS number 1474-78-8, is a compound of significant
interest to the pharmaceutical industry, primarily due to its status as a process-related impurity
in the synthesis of Foscarnet. A thorough understanding of its synthesis, reactivity, and
analytical characterization is essential for ensuring the quality, safety, and efficacy of the final
drug product. The application of modern analytical techniques such as HPLC and GC-MS,
guided by the principles outlined in this guide, enables the robust control of this impurity,
thereby supporting the development of safe and effective medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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